Cas no 926255-86-9 (2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid)
2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- [2-(Isonicotinoylamino)-1,3-thiazol-4-yl]acetic acid
- [2-(Isonicotinoylamino)-1,3-thiazol-4-yl]aceticacid
- EN300-238281
- F2158-0157
- CS-0268473
- 926255-86-9
- 2-[2-(pyridine-4-amido)-1,3-thiazol-4-yl]acetic acid
- 2-(2-(Isonicotinamido)thiazol-4-yl)acetic acid
- AKOS000129567
- 2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid
-
- Inchi: 1S/C11H9N3O3S/c15-9(16)5-8-6-18-11(13-8)14-10(17)7-1-3-12-4-2-7/h1-4,6H,5H2,(H,15,16)(H,13,14,17)
- InChI Key: UHQOHBUNIPJOBL-UHFFFAOYSA-N
- SMILES: S1C=C(CC(=O)O)N=C1NC(C1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 263.03646233g/mol
- Monoisotopic Mass: 263.03646233g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 120Ų
2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I183011-100mg |
[2-(Isonicotinoylamino)-1,3-thiazol-4-yl]acetic Acid |
926255-86-9 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | I183011-500mg |
[2-(Isonicotinoylamino)-1,3-thiazol-4-yl]acetic Acid |
926255-86-9 | 500mg |
$ 410.00 | 2022-06-04 | ||
| TRC | I183011-1g |
[2-(Isonicotinoylamino)-1,3-thiazol-4-yl]acetic Acid |
926255-86-9 | 1g |
$ 615.00 | 2022-06-04 | ||
| Enamine | EN300-238281-0.05g |
2-[2-(pyridine-4-amido)-1,3-thiazol-4-yl]acetic acid |
926255-86-9 | 95% | 0.05g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-238281-0.1g |
2-[2-(pyridine-4-amido)-1,3-thiazol-4-yl]acetic acid |
926255-86-9 | 95% | 0.1g |
$553.0 | 2024-06-19 | |
| Enamine | EN300-238281-0.25g |
2-[2-(pyridine-4-amido)-1,3-thiazol-4-yl]acetic acid |
926255-86-9 | 95% | 0.25g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-238281-0.5g |
2-[2-(pyridine-4-amido)-1,3-thiazol-4-yl]acetic acid |
926255-86-9 | 95% | 0.5g |
$603.0 | 2024-06-19 | |
| Enamine | EN300-238281-1.0g |
2-[2-(pyridine-4-amido)-1,3-thiazol-4-yl]acetic acid |
926255-86-9 | 95% | 1.0g |
$628.0 | 2024-06-19 | |
| Enamine | EN300-238281-2.5g |
2-[2-(pyridine-4-amido)-1,3-thiazol-4-yl]acetic acid |
926255-86-9 | 95% | 2.5g |
$1230.0 | 2024-06-19 | |
| Enamine | EN300-238281-5.0g |
2-[2-(pyridine-4-amido)-1,3-thiazol-4-yl]acetic acid |
926255-86-9 | 95% | 5.0g |
$1821.0 | 2024-06-19 |
2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid
Introduction to 2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic Acid (CAS No. 926255-86-9)
2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 926255-86-9, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities. The structural framework of this compound integrates an isonicotinoylamino moiety with a thiazol-4-ylacetic acid backbone, which endows it with unique chemical and pharmacological properties. The presence of these functional groups makes it a promising candidate for further investigation in drug discovery and therapeutic applications.
The isonicotinoylamino part of the molecule is structurally analogous to nicotinic acid derivatives, which have been extensively studied for their cardiovascular and anti-inflammatory effects. The integration of this moiety with the thiazole ring introduces additional complexity, potentially modulating the pharmacokinetic and pharmacodynamic profiles of the compound. Thiazole derivatives, in general, are well-documented for their antimicrobial, antiviral, and anti-inflammatory properties. The specific arrangement of atoms in 2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid may contribute to its ability to interact with biological targets in novel ways, making it a valuable scaffold for medicinal chemistry innovation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets more accurately. The thiazol-4-ylacetic acid moiety is particularly noteworthy, as it can serve as a hinge region or an anchor point for binding to proteins involved in various disease pathways. This structural feature has been exploited in the design of inhibitors targeting enzymes such as kinases and proteases, which are key players in cancer and inflammatory diseases. The combination of these motifs in 2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid suggests potential therapeutic applications in modulating these pathways.
In the context of drug development, the synthesis and optimization of this compound are critical steps toward identifying lead candidates for further preclinical and clinical evaluation. Modern synthetic methodologies have allowed for the efficient preparation of complex molecules like 2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid, enabling rapid screening and modification. Techniques such as solid-phase synthesis and flow chemistry have streamlined the process, reducing both time and cost associated with compound preparation. These advancements have accelerated the pace at which new drugs can be discovered and brought to market.
The biological activity of 2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of enzymes implicated in metabolic disorders and neurodegenerative diseases. The isonicotinoylamino group is particularly interesting because it resembles structures found in approved drugs used for treating infectious diseases and cardiovascular conditions. This similarity suggests that 2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid may exhibit similar or improved efficacy when tested against relevant disease models.
One notable area of research has been its potential role in modulating immune responses. Thiazole derivatives have been shown to influence cytokine production and immune cell function, making them attractive candidates for immunomodulatory therapies. The specific combination of functional groups in 2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid may allow it to selectively target certain pathways within the immune system without causing undue side effects. This specificity is crucial for developing safe and effective treatments for autoimmune diseases and infections.
The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, bioavailability, metabolic stability, and excretion routes are critical determinants of its clinical utility. Computational tools have been employed to predict these properties based on the molecular structure, allowing researchers to make informed decisions about dosing regimens and formulation strategies. Early studies suggest that 2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid may exhibit favorable pharmacokinetic profiles suitable for oral administration.
Future directions in research may include exploring synthetic modifications to enhance the potency and selectivity of this compound. By altering the substitution patterns on the thiazole ring or introducing additional functional groups, researchers can fine-tune its biological activity. Additionally, combination therapies involving 2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid with other drugs may provide synergistic effects that improve treatment outcomes.
The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid exemplifies this collaborative approach. By integrating knowledge from multiple fields, researchers can accelerate the discovery process and bring new treatments to patients more quickly.
In conclusion,2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid (CAS No. 926255-86-9) represents a promising avenue for medicinal chemistry research due to its unique structural features and potential biological activities. Its integration of an isonicotinoylamino moiety with a thiazol-4-ylacetic acid backbone offers a rich scaffold for further exploration into drug discovery applications across various therapeutic areas including metabolic disorders,immunomodulation,and beyond.
926255-86-9 (2-(Isonicotinoylamino)-1,3-thiazol-4-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)